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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for Celangulin XIX (CAS
Number: 403505-80-6). Due to the limited publicly available data specific to Celangulin XIX,
this document also presents a comprehensive overview of the closely related and extensively
studied compound, Celangulin V, to offer a comparative context for potential research and

development.

Celangulin XIX: Core Properties

Publicly available data on the specific physicochemical and biological properties of Celangulin
XIX is scarce. The following table summarizes the currently known information.
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Property Value Reference
CAS Number 403505-80-6

Chemical Formula C35H42014 [1]
Appearance Powder [2]

Purity HPLC=98% or >97% [1112]

. Stable under recommended
Stability . [2]
storage conditions.

Reactivit Avoid strong oxidizing/reducing
eactivi
Y agents, strong acids/alkalis.

No specific quantitative data for properties such as melting point, boiling point, and
spectroscopic characteristics (NMR, IR, MS) for Celangulin XIX were found in the public
domain at the time of this report.

Comparative Analysis with Celangulin V

Given the limited data on Celangulin XIX, this guide will now focus on Celangulin V, a
structurally similar natural product that has been the subject of numerous studies. This
information may provide valuable insights into the potential properties and biological activities
of Celangulin XIX.

lanqulin V- Physicochemical :

Property Value Reference
CAS Number 139979-81-0

Molecular Formula C34H46013

Molecular Weight 662.7 g/mol

Biological Activity of Celangulin V: An Insecticidal Agent

Celangulin V is a natural 3-dihydroagarofuran derivative isolated from Celastrus angulatus and
is recognized for its insecticidal activity against various agricultural pests. Its primary mode of
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action is believed to be the disruption of the insect's digestive system.

Research suggests that Celangulin V targets the vacuolar-type H+-ATPase (V-ATPase) in the
midgut cells of insects. V-ATPase is a crucial enzyme for maintaining the electrochemical
gradient across the cell membrane. Inhibition of this enzyme leads to a collapse of this
gradient, disrupting normal physiological functions and ultimately causing cell death.
Specifically, the V-ATPase H subunit has been identified as a potential binding site for
Celangulin V.

The following diagram illustrates the proposed mechanism of action for Celangulin V.
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Proposed mechanism of action for Celangulin V.

Studies on the oriental armyworm, Mythimna separata, have shown that ingestion of
Celangulin V leads to severe, time-dependent damage to the midgut epithelial cells. Observed
ultrastructural effects include disrupted microvilli, swollen mitochondria, and eventually cell
lysis.

Experimental Protocols: Investigating Celangulin V

The following section details the methodologies employed in key studies on Celangulin V,
which could serve as a template for investigating Celangulin XIX.

Insecticidal Activity Bioassay
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A common method to assess the insecticidal activity of Celangulin V and its derivatives is a
leaf-disc bioassay.

Insecticidal Activity Bioassay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. biolinkk.com [biolinkk.com]
e 2. biocrick.com [biocrick.com]
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[https://lwww.benchchem.com/product/b15135923#celangulin-xix-cas-number-403505-80-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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